Cas no 146-56-5 (Fluphenazine dihydrochloride)

• Product Name: Fluphenazine dihydrochloride
• CAS No: 146-56-5
• MF: C₂₂H₂₈Cl₂F₃N₃OS
• MW: 510.443432807922
• MDL: MFCD00055212
• CID: 82054
• Update Time: 2025-11-02

Fluphenazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Fluphenazine hydrochloride
• fluphenazine dihydrochloride
• Fluphenazine HCL
• 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol,dihydrochloride
• Fluphenazine (dihydrochloride)
• Fluphenazine Dihydrochloride Fluphenazine Decanoate EP Impurity B
• lyogen
• 4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazineethanol dihydrochloride
• Anatensol
• Flufenazine hydrochloride
• fluorophenazine dihydrochloride
• Fluphenazindihydrochlorid
• fluphenazine dihydrodchloride
• Lyorodin
• Mirenil
• Moditen
• Prolixin
• Tensofin
• Trancin
• 2-[4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol
• Permitil hydrochloride
• Prolinate
• Siqualone
• Squibb 4918
• Valamina
• omca
• a4077
• liogen
• Tensofi
• FLUPHENAZINE
• Triflumethazine
• Fluorphenazine
• Fluorophenazine
• Fluorfenazine
• Siqualon
• Elinol
• Phthorphenazine
• Siqualine
• Vespazine
• Ftorphenazine
• Sevinol
• Pacinol
• Flufenazina
• Fluphenazinum
• Flufenazin
• Dapotum
• Flufenazina [DCIT]
• Yespazine
• SQ 4918
• Fluphenazine [INN:BAN]
• Moditen (Tabl or elixir)
• Fluphenazinum [INN-Latin]
• 10-(3-(2-Hydroxyethyl)piperazinopropyl)-2-(trifluoromethyl)phenothiazine
• Fluphenazine dihydrochloride

• MDL： MFCD00055212
• Inchi： 1S/C22H26F3N3OS.2ClH/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;;/h1-2,4-7,16,29H,3,8-15H2;2*1H
• InChI Key： MBHNWCYEGXQEIT-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 509.12800
• Monoisotopic Mass: 509.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 55.2

Experimental Properties

• Color/Form: White or off white crystalline powder. Fluphene and static alkali ([69-23-8]) are dark brown oily liquids.
• Melting Point: 225.0 to 229.0 deg-C
• Boiling Point: 568.3°C at 760 mmHg
• Flash Point: 297.5°C
• Solubility: Soluble in DMSO and methanol.
• PSA: 55.25000
• LogP: 5.85290
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene and other most organic solvents.
• Sensitiveness: Hygroscopic
• λmax: 311(MeOH)(lit.)
• Merck: 4189

Fluphenazine dihydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H360
• Warning Statement： P201-P202-P264-P270-P280-P301+P310+P330-P308+P313-P405-P501
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26; S36/37/39; S36
• RTECS：TL9800000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：-20°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Fluphenazine dihydrochloride

Fluphenazine Dihydrochloride (CAS No. 146-56-5): A Comprehensive Overview

Fluphenazine dihydrochloride (CAS No. 146-56-5) is a well-known pharmaceutical compound belonging to the phenothiazine class of antipsychotic agents. This compound is widely recognized for its therapeutic applications in mental health, particularly in the management of schizophrenia and other psychotic disorders. The dihydrochloride salt form of fluphenazine enhances its solubility and bioavailability, making it a preferred choice in clinical settings.

The chemical structure of fluphenazine dihydrochloride includes a phenothiazine core with a piperazine side chain, which contributes to its potent dopamine receptor antagonism. This mechanism of action is central to its efficacy in reducing psychotic symptoms. Researchers and healthcare professionals often explore fluphenazine HCl for its balanced profile of efficacy and tolerability, especially in long-term treatment regimens.

In recent years, the demand for fluphenazine dihydrochloride has been influenced by growing awareness of mental health issues and the need for effective antipsychotic therapies. Searches for terms like "fluphenazine dihydrochloride uses" and "fluphenazine side effects" have surged, reflecting public interest in understanding its benefits and risks. Additionally, the compound's role in atypical antipsychotic comparisons is a hot topic among medical professionals.

From a pharmacological perspective, fluphenazine dihydrochloride exhibits high affinity for dopamine D2 receptors, which helps regulate neurotransmitter activity in the brain. Its long-acting injectable formulations are particularly valued for improving patient compliance in chronic conditions. The compound's stability and pharmaceutical-grade purity are critical for ensuring consistent therapeutic outcomes.

The synthesis of fluphenazine dihydrochloride involves multi-step organic reactions, with stringent quality controls to meet regulatory standards. Analytical techniques such as HPLC and NMR are employed to verify its chemical identity and purity. These measures are essential for maintaining the compound's safety profile in clinical use.

Market trends indicate a steady demand for fluphenazine dihydrochloride, driven by its established efficacy and cost-effectiveness compared to newer antipsychotics. Discussions around "generic fluphenazine availability" and "fluphenazine vs. risperidone" are common in online forums, highlighting its relevance in contemporary psychiatry.

In conclusion, fluphenazine dihydrochloride (CAS No. 146-56-5) remains a cornerstone in antipsychotic therapy, backed by decades of clinical use and research. Its mechanistic properties, formulation advantages, and therapeutic versatility continue to make it a subject of interest for researchers, clinicians, and patients alike. As mental health awareness grows, so does the importance of understanding key compounds like fluphenazine dihydrochloride in modern medicine.